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Welcome to the MSAB Technical Support Center. This resource is designed for researchers,

scientists, and drug development professionals to quickly troubleshoot and resolve common

data extraction and analysis issues encountered when using MSAB's suite of forensic tools:

XRY, XAMN, and XEC.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
This section provides answers to common questions and step-by-step guides to resolve

specific errors you may encounter during your data extraction and analysis workflows.

XRY Data Extraction Issues
Q1: My computer is not detecting the connected mobile device. What should I do?

A1: Device connectivity is a common issue that can often be resolved with a few simple steps.

[1]
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Ensure the USB cable is securely connected to both the computer and the mobile device.

Try using a different USB port on your computer.

Verify that the correct cable is being used, as recommended in the XRY device manual.

Check if the device is powered on and in the correct mode for extraction (e.g., normal,

recovery, or download mode), as specified in the XRY user interface.

Run the Device Cleanup Utility: XRY includes a built-in tool to remove old USB drivers that

might be causing conflicts.[1]

In the XRY main menu, navigate to "Tools" and select "Device Cleanup."

You will be prompted to allow the application to make changes; select "Yes."

Choose the "USB" option to see a list of installed device drivers.

Select all the listed drivers (Ctrl+A) and click "Next" to remove them.[1]

Once the cleanup is complete, restart XRY and try connecting the device again. This will

allow for a fresh driver installation.[1]

Consult the Device Profile:

In XRY, search for the specific model of the device you are trying to extract. The device

profile will provide detailed instructions on the required connection mode and any specific

buttons to press.

Q2: An extraction process fails, and I see a "Failed to establish communication with device"

error message.

A2: This error indicates that while the initial connection may have been established, XRY lost

communication during the extraction process.

Troubleshooting Steps:

Review Connection Stability: Ensure the USB cable is not loose and is of high quality.

Avoid using USB hubs if possible and connect directly to the computer.
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Check Device State: The device may have rebooted or exited the required extraction

mode. Re-establish the correct mode as per the XRY profile instructions and restart the

extraction.

Driver Issues: Run the "Device Cleanup" utility as described in Q1 to resolve any potential

driver conflicts.[1]

Power Supply: Ensure the mobile device has an adequate battery charge. A low battery

can cause the device to shut down unexpectedly during extraction.

Review Log Files: The XRY log file contains a detailed timeline of the extraction process

and can provide clues as to why communication failed. You can access the log file from

the case overview screen in XRY.[2][3] Share this log file with MSAB support for further

assistance.[4]

Q3: XRY displays a "Security Code Error" or fails to bypass the device's passcode.

A3: Passcode bypass and security code recovery are complex processes that depend on the

device model, operating system version, and chipset.[5][6]

Possible Causes and Solutions:

Unsupported Device/OS: Verify that the specific device model and its operating system

version are supported for passcode bypass by checking the supported devices list in the

MSAB Customer Portal or in the local documentation folder (C:\Program Files\Micro

Systemation\Forensic Pack\Documentation).[7]

Incorrect State: The device may not be in the correct state for the security code extraction

to commence.[5] Carefully follow the on-screen instructions provided by XRY.

Utilize XRY Pro: For more advanced and modern devices, XRY Pro offers more powerful

exploits and brute-forcing capabilities that may be necessary to overcome stronger

encryption.[6]

Consult Log Files: As with other errors, the log file is a critical resource for understanding

why the process failed. Save the log and contact MSAB support for expert assistance.[2]

[4]
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XAMN Data Analysis Issues
Q1: XAMN is freezing or crashing, especially with large case files.

A1: Performance issues in XAMN can be related to software version compatibility, system

resources, or the size of the dataset.

Troubleshooting Steps:

Check System Specifications: Ensure your workstation meets the minimum system

requirements for XAMN, which include Windows 8 or 10 (64-bit), at least 8 GB of RAM,

and Microsoft .NET Framework 4.5 or higher.[7]

Update Software: Make sure you are using the latest version of XAMN. An older version of

XAMN may struggle to process extractions from a newer version of XRY.

Refine Your Search: When dealing with a very large number of artifacts, overly broad

searches can consume significant resources. Use XAMN's powerful filtering capabilities to

narrow down your data before performing intensive searches.[8]

Enable Debug Logging: If the issue persists, you can enable debug logging in XAMN. This

will create more detailed logs that can help MSAB support diagnose the problem. Contact

support@msab.com for instructions on how to enable this feature.

Q2: I am trying to import a file into XAMN, but it's showing an "Unsupported File Format" error.

A2: XAMN supports a wide range of file formats, including .XRY files, binary dumps, and

extractions from other forensic tools like Cellebrite and GrayKey.[9][10] However, errors can

occur if the file is not in the expected format or is corrupted.

Troubleshooting Steps:

Verify the File Type: Ensure you are using the correct import function for the file type. For

example, a raw binary dump needs to be imported differently than a warrant return.[10]

Check File Integrity: The source file may be corrupted. If it's an XRY file, you can check its

integrity within XAMN by right-clicking the data source and selecting "Check Integrity."
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Importing Third-Party Extractions: When importing extractions from other tools, ensure you

are pointing XAMN to the correct file or folder structure as required by the importer. For

instance, for a GrayKey extraction, you need to point to the folder containing the zip file

and keychain.[10]

Use XRY for Decoding: For some formats like a raw binary file (.bin), importing it directly

into XAMN will not decode the data. You should first import the binary file into XRY using

an appropriate device profile to process and decode the data, which can then be opened

in XAMN.

XEC Director Management Issues
Q1: A remote XRY Kiosk is not connecting to the XEC Director server.

A1: Network connectivity and configuration are crucial for the proper functioning of the XEC

ecosystem.

Troubleshooting Steps:

Check Network Connectivity: Ensure the remote kiosk has a stable network connection to

the server where XEC Director is installed. Check firewall settings on both the client and

server to ensure communication is not being blocked.

Verify Server Address and Port: Confirm that the kiosk is configured with the correct IP

address or hostname and port for the XEC Director server.

Review System Logs: XEC Director provides centralized logging of all connected systems.

[11] Review the logs for any error messages related to the specific kiosk that is failing to

connect.

Offline Mode: If network connectivity is expected to be intermittent, users in the field can

use an offline mode. Extractions are saved locally and can be uploaded to the server and

resynced when a connection is re-established.[12]

Q2: How can I remotely assist a user who is encountering an error at a kiosk?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://m.youtube.com/watch?v=wqlXBqAoylk
https://www.msab.com/wp-content/uploads/2023/08/XEC_Director_EN.pdf
https://www.forensicfocus.com/reviews/xec-director-from-msab/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A2: XEC Director has built-in remote assistance capabilities to help users who are facing

issues in the field.[13][14]

Remote Assistance Workflow:

Initiate Remote Control: From the XEC Director interface, an administrator can request

permission to take control of the user's screen.[12]

Diagnose the Issue: Once connected, the administrator can see the user's screen in real-

time and diagnose the error.

Perform Actions Remotely: The administrator can take control of the mouse and keyboard

to perform troubleshooting steps, run the device cleanup utility, or even complete the

extraction process on behalf of the user.[14]

Review Logs: The administrator can also remotely review the log files on the kiosk to get a

detailed understanding of the problem.[11]

Experimental Protocols & Methodologies
For reproducible and forensically sound results, it is critical to follow standardized procedures.

Protocol 1: Standard Data Extraction Log Retrieval

After Extraction in XRY: Once an extraction is complete, click the "Log" button at the top of

the case overview screen.[2]

Saving the Log: At the bottom of the log view, click "Save Log" to export the log file.

Within XAMN:

Navigate to the "Data Sources" tab.

Select the relevant device extraction.

Click the "View extraction log" hyperlink.

Use the save icon to export the log file.[3]
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Submitting to Support: When contacting MSAB support, always include the license number,

software version, and the relevant extraction log file to expedite the resolution process.[4]

Data Presentation
The following table summarizes common issues and the primary tools or features used for

resolution.

Issue Category Common Problem
Primary
Troubleshooting
Tool/Feature

Relevant MSAB
Product(s)

Device Connectivity
Device not detected

by the computer.
Device Cleanup Utility XRY

Extraction Failure
Extraction process

aborts unexpectedly.
Extraction Log Files XRY, XAMN

Passcode Bypass
Fails to remove or

bypass security code.

XRY Pro Advanced

Exploits
XRY, XRY Pro

Software Performance
Application freezes or

crashes.

Software Updates,

System Requirements

Check

XAMN

Data Import
"Unsupported file

format" error.

Specific Import

Functions, File

Integrity Check

XAMN, XRY

Remote Management
Kiosk fails to connect

to the server.

Network Diagnostics,

Centralized Logs
XEC Director

User Assistance
User encounters an

error in the field.

Remote Assistance

Feature
XEC Director

Visualizations
The following diagrams illustrate key troubleshooting workflows.
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Device Not Detected

Check USB Cable & Port

Verify Device Mode

Run Device Cleanup Utility

Restart XRY & Reconnect

Device Detected
 

Extraction Fails

Check Physical Connection

Review XRY Log File for Errors

Identify Specific Error Message

Contact MSAB Support with Log File

Issue Resolved
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Remote User Error

Admin Notified via XEC

Admin Initiates Remote Assistance

View User's Screen

Take Control of Kiosk

Diagnose & Fix Issue Remotely

Extraction Continues

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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